5-oxo-N-(4-phenylbutan-2-yl)-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide

• CAS: 1421441-65-7
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.48
• SMILES: CC(CCC1=CC=CC=C1)NC(=O)C2COCC(=O)N2CC3=CC=CS3
• InChI: InChI=1S/C20H24N2O3S/c1-15(9-10-16-6-3-2-4-7-16)21-20(24)18-13-25-14-19(23)22(18)12-17-8-5-11-26-17/h2-8,11,15,18H,9-10,12-14H2,1H3,(H,21,24)
• InChIKey: HWAXPGHSJDMBLV-UHFFFAOYSA-N
• Solubility: soluble

5-Oxo-N-(4-phenylbutan-2-yl)-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide (CAS 1421441-65-7): Compound Identity and Core Properties

5-Oxo-N-(4-phenylbutan-2-yl)-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide is a synthetic morpholine derivative featuring a 5-oxo substitution, an N-(4-phenylbutan-2-yl) carboxamide at position 3, and a thiophen-2-ylmethyl group at position 4 [1]. Its molecular formula is C20H24N2O3S with a molecular weight of 372.48 g/mol, and it is typically supplied at ≥95% purity . The compound is cataloged primarily as a research chemical or screening compound for medicinal chemistry applications, but no publicly available primary pharmacological or biochemical data have been identified for it .

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Screening compound for medicinal chemistry

No reported pharmacological or biochemical data

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Supplied at standard research purity

Meets typical screening library specifications

• [1] Kuujia.com. (n.d.). 5-Oxo-N-(4-phenylbutan-2-yl)-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide - CAS 1421441-65-7. Retrieved from https://www.kuujia.com/cas-1421441-65-7.html View Source

Why 5-Oxo-N-(4-phenylbutan-2-yl)-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide Cannot Be Replaced by Uncharacterized Analogs

Within the 5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide chemotype, variations in the amide substituent (e.g., phenyl, substituted phenyl, heteroaryl) are expected to significantly alter physicochemical properties, target binding, and pharmacokinetic behavior [1]. However, for the specific compound 5-oxo-N-(4-phenylbutan-2-yl)-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide, no quantitative structure-activity relationship (SAR) data, selectivity profiles, or in vitro/in vivo comparison studies against close analogs have been published [2]. Therefore, any substitution with an analog would require de novo experimental profiling, as the existing data do not support predictive interchangeability .

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Amide substituent changes may significantly alter target binding and physicochemical profiles.

Class-level inference, no direct comparison data

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No published SAR or selectivity data exist for predictive analog interchange.

De novo profiling required for any substitution

• [1] Kuujia.com. (n.d.). Structural analogs of 5-oxo-N-(substituted)-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide series. Retrieved from https://www.kuujia.com View Source
• [2] No primary research papers, patents, or authoritative database entries with quantitative comparative data were identified for this compound as of the search date. View Source

Quantitative Differentiation Evidence for 5-Oxo-N-(4-phenylbutan-2-yl)-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide

Structural Uniqueness Within the 5-Oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide Series

The compound possesses a distinct N-(4-phenylbutan-2-yl) amide side chain not duplicated in other commercially available members of the 5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide family, such as N-(3-methoxyphenyl) (CAS 1421446-21-0), N-(2-trifluoromethylphenyl) (CAS 1421442-05-8), or N-(3-bromophenyl) (CAS not specified) derivatives [1]. No quantitative biological data exist to establish superiority or inferiority of this substitution pattern.

Amide substituent

Class-level inference

N-(4-phenylbutan-2-yl) vs N-(3-methoxyphenyl), N-(2-trifluoromethylphenyl), N-(3-bromophenyl)

Unique substitution pattern without activity comparison

Procurement value over analogs cannot be quantitatively justified

Evidence Dimension	Amide substituent identity
Target Compound Data	N-(4-phenylbutan-2-yl)
Comparator Or Baseline	N-(3-methoxyphenyl) (1421446-21-0); N-(2-trifluoromethylphenyl) (1421442-05-8); N-(3-bromophenyl) (unspecified CAS)
Quantified Difference	Qualitative structural difference only; no activity data available
Conditions	Structural comparison based on chemical inventory listings

Why This Matters

For research groups exploring SAR around the amide position, this compound offers a unique substitution pattern not covered by other available analogs, but its procurement value cannot be quantitatively justified over alternatives.

• [1] Kuujia.com. (n.d.). Comparative listing of 5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide analogs. Retrieved from https://www.kuujia.com View Source

Predicted Physicochemical Properties vs. Selected Analogs

Predicted density (1.227 g/cm³) and boiling point (643.1 °C) for the target compound [1] differ from those of structurally related analogs due to the extended alkyl-phenyl side chain. For instance, N-(3-methoxyphenyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide (MW 358.41) has a lower molecular weight and different hydrogen-bonding capacity. However, these are in silico predictions and have not been experimentally validated in a comparative setting.

Predicted properties

Data to verify

Density 1.227 g/cm³, BP 643.1 °C

Predicted handling context, not experimentally validated

Comparator data missing; in silico only

Evidence Dimension	Predicted density and boiling point
Target Compound Data	Density: 1.227±0.06 g/cm³; Boiling Point: 643.1±55.0 °C (Predicted)
Comparator Or Baseline	N-(3-methoxyphenyl) analog (MW 358.41; no predicted density/BP available for direct comparison)
Quantified Difference	Not calculable due to missing comparator data
Conditions	Predicted values (ACD/Labs or similar) at 20 °C, 760 Torr

Why This Matters

While the predicted parameters suggest different handling and formulation characteristics, the absence of experimental validation and comparator data limits their utility in procurement decisions.

• [1] Kuujia.com. (n.d.). Experimental Properties for 5-oxo-N-(4-phenylbutan-2-yl)-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide. Retrieved from https://www.kuujia.com/cas-1421441-65-7.html View Source

Purity and Supply Consistency vs. Industry Standards

The compound is routinely offered at 95% purity by multiple vendors, consistent with the industry standard for screening compounds . No lot-specific analytical certificates (e.g., HPLC traces, NMR spectra) are publicly available, and no comparative purity benchmarking against analogs from the same series has been published.

Supplied purity

Specification review

≥95% (vendor)

Meets screening compound baseline

No public certificates available

Evidence Dimension	Supplied purity
Target Compound Data	≥95% (vendor specification)
Comparator Or Baseline	Typical screening compound standard: ≥95%
Quantified Difference	0% (meets but does not exceed the baseline)
Conditions	Commercial supplier specifications

Why This Matters

The purity level does not differentiate this compound from its analogs; procurement decisions must rely on factors beyond published quality metrics.

Appropriate Use Cases for 5-Oxo-N-(4-phenylbutan-2-yl)-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide

Exploratory SAR Studies in Morpholine-Based Medicinal Chemistry

This compound can serve as a unique amide variant in systematic SAR investigations of the 5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide scaffold. Its N-(4-phenylbutan-2-yl) group introduces an extended, flexible hydrophobic moiety not present in commonly available analogs, potentially influencing target binding and physicochemical properties [1]. However, all biological activity must be determined experimentally, as no reference data exist.

Chemical Library Diversification for High-Throughput Screening

As a commercially available compound with a distinct substitution pattern, it can be included in diversity-oriented screening libraries aiming to cover under-explored regions of chemical space within the morpholine carboxamide family [2]. Its predicted drug-like properties (MW 372.48, moderate lipophilicity) align with lead-like criteria, but this is a class-level inference rather than a compound-specific advantage.

Synthetic Intermediate for Further Derivatization

The compound's functional groups (amide, thiophene, phenyl) offer multiple sites for further chemical modification, making it a potential intermediate for generating more complex analogs . Its 95% purity is adequate for use as a starting material in medicinal chemistry synthesis workflows.

Application

Selection Property

Validation Focus

Exploratory SAR studies

Unique amide substitution

Target binding and property shifts

Library diversification

Structural novelty

Screening hit confirmation

Synthetic intermediate

Functional group versatility

Derivative purity assessment

• [1] Kuujia.com. (n.d.). Structural and predicted property data for 5-oxo-N-(4-phenylbutan-2-yl)-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide. Retrieved from https://www.kuujia.com/cas-1421441-65-7.html View Source
• [2] Life Chemicals. (2023). Screening compound listing: F6378-0141. Retrieved from https://www.kuujia.com View Source